- A novel, base-induced fragmentation of Hantzsch-type 4-aryl-1,4-dihydropyridines, Journal of the Chemical Society, 1988, (7), 1837-44
Cas no 89634-75-3 (1-chloro-4-fluoro-2-(trifluoromethyl)benzene)
89634-75-3 structure
Product Name:1-chloro-4-fluoro-2-(trifluoromethyl)benzene
CAS No:89634-75-3
MF:C7H3ClF4
MW:198.545335054398
MDL:MFCD07782058
CID:827072
Update Time:2024-10-26
1-chloro-4-fluoro-2-(trifluoromethyl)benzene Chemical and Physical Properties
Names and Identifiers
-
- 2-Chloro-5-fluorobenzotrifluoride
- 1-Chloro-4-fluoro-2-(trifluoromethyl)benzene
- 2-trifluoromethyl-4-fluorophenyl chloride
- PC9088
- Benzene, 1-chloro-4-fluoro-2-(trifluoromethyl)-
- PubChem1645
- CBMMVERXHJUMCM-UHFFFAOYSA-N
- STL557843
- SBB092367
- BBL104029
- AS02733
- SY016007
- AB0027420
- W9250
- ST24032444
- 2-Chloro-5-fluorobenzotrifluoride, AldrichCPR
- A843258
- 1-Chloro-4-fluoro-2-(trifluoromethyl)benzene (ACI)
- 1-chloro-4-fluoro-2-(trifluoromethyl)benzene
-
- MDL: MFCD07782058
- Inchi: 1S/C7H3ClF4/c8-6-2-1-4(9)3-5(6)7(10,11)12/h1-3H
- InChI Key: CBMMVERXHJUMCM-UHFFFAOYSA-N
- SMILES: FC1C=C(C(F)(F)F)C(Cl)=CC=1
Computed Properties
- Exact Mass: 197.98600
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 156
- XLogP3: 4.3
- Topological Polar Surface Area: 0
Experimental Properties
- Density: 1.427±0.06 g/cm3 (20 ºC 760 Torr),
- Boiling Point: 152.1±35.0 ºC (760 Torr),
- Flash Point: 50.8±19.4 ºC,
- Solubility: Insuluble (4.4E-3 g/L) (25 ºC),
- PSA: 0.00000
- LogP: 3.49790
1-chloro-4-fluoro-2-(trifluoromethyl)benzene Customs Data
- HS CODE:2903999090
- Customs Data:
China Customs Code:
2903999090Overview:
2903999090 Other aromatic halogenated derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2903999090 halogenated derivatives of aromatic hydrocarbons VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%
1-chloro-4-fluoro-2-(trifluoromethyl)benzene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM160678-25g |
2-Chloro-5-fluorobenzotrifluoride |
89634-75-3 | 95+% | 25g |
$102 | 2021-06-16 | |
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89634-75-3 | 95% | 1g |
£10.00 | 2022-03-01 | |
| Fluorochem | 062703-5g |
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89634-75-3 | 95% | 5g |
£28.00 | 2022-03-01 | |
| Fluorochem | 062703-10g |
2-Chloro-5-fluorobenzotrifluoride |
89634-75-3 | 95% | 10g |
£46.00 | 2022-03-01 | |
| Fluorochem | 062703-25g |
2-Chloro-5-fluorobenzotrifluoride |
89634-75-3 | 95% | 25g |
£88.00 | 2022-03-01 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 064050-1g |
1-chloro-4-fluoro-2-(trifluoromethyl)benzene |
89634-75-3 | 95% | 1g |
1331.0CNY | 2021-07-01 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 064050-5g |
1-chloro-4-fluoro-2-(trifluoromethyl)benzene |
89634-75-3 | 95% | 5g |
5852.0CNY | 2021-07-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-QR002-100g |
1-chloro-4-fluoro-2-(trifluoromethyl)benzene |
89634-75-3 | 97% | 100g |
2431.0CNY | 2021-07-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-QR002-20g |
1-chloro-4-fluoro-2-(trifluoromethyl)benzene |
89634-75-3 | 97% | 20g |
649.0CNY | 2021-07-10 | |
| Chemenu | CM160678-25g |
2-Chloro-5-fluorobenzotrifluoride |
89634-75-3 | 95+% | 25g |
$102 | 2022-05-27 |
1-chloro-4-fluoro-2-(trifluoromethyl)benzene Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Sodium cyanide Solvents: Dimethylformamide
Reference
1-chloro-4-fluoro-2-(trifluoromethyl)benzene Raw materials
1-chloro-4-fluoro-2-(trifluoromethyl)benzene Preparation Products
1-chloro-4-fluoro-2-(trifluoromethyl)benzene Related Literature
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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